N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide

• Molecular Formula: C17H19NO
• Molecular Weight: 253.34 g/mol
• IUPAC Name: N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide
• InChI: InChI=1S/C17H19NO/c1-12-8-13(2)10-16(9-12)18-17(19)11-15-7-5-4-6-14(15)3/h4-10H,11H2,1-3H3,(H,18,19)
• InChI Key: ILJDZPNEEDXENZ-UHFFFAOYSA-N
• SMILES: CC1=CC=CC=C1CC(=O)NC2=CC(=CC(=C2)C)C

Description

N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide, also known as DMAA, is a synthetic compound that has gained popularity in recent years due to its potential as a performance-enhancing drug. DMAA is a member of the amphetamine family and has been found to have stimulant effects on the central nervous system.

Mechanism of Action

The exact mechanism of action of N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide is not fully understood. However, it is believed that N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide works by increasing the release of norepinephrine, a neurotransmitter that is involved in the body's fight or flight response. This increase in norepinephrine levels leads to increased energy levels, improved focus and concentration, and enhanced physical performance.
Biochemical and Physiological Effects:
N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide has been found to have a number of biochemical and physiological effects on the body. These effects include increased heart rate, elevated blood pressure, increased metabolism, and increased levels of norepinephrine. N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide has also been found to have a vasoconstrictive effect, which can lead to decreased blood flow to certain parts of the body.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide in lab experiments is its potential as a performance-enhancing drug. This can be useful in studies that focus on athletic performance or physical endurance. However, there are also limitations to using N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide in lab experiments. One limitation is the potential for side effects, such as increased heart rate and elevated blood pressure. Additionally, N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide is a controlled substance and may be difficult to obtain for research purposes.

Future Directions

There are a number of future directions that could be explored in regards to N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide. One area of research could focus on the potential long-term effects of N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide use, particularly in regards to cardiovascular health. Another area of research could focus on developing safer and more effective performance-enhancing drugs that do not have the potential for harmful side effects. Additionally, studies could be conducted to explore the potential use of N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide as a treatment for certain medical conditions, such as attention deficit hyperactivity disorder (ADHD) or narcolepsy.

Synthesis Methods

The most common method for synthesizing N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide is through the reaction of 3,5-dimethylbenzoyl chloride with 2-methylphenylacetic acid in the presence of a base such as sodium hydroxide. This reaction results in the formation of N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide as a white crystalline solid.

Scientific Research Applications

N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide has been studied for its potential as a performance-enhancing drug, particularly in the area of sports and athletic performance. Studies have shown that N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide can increase energy levels, improve focus and concentration, and enhance physical performance. N-(3,5-dimethylphenyl)-2-(2-methylphenyl)acetamide has also been studied for its potential as a weight loss aid, as it has been found to increase metabolism and suppress appetite.